Cas no 1156944-71-6 (2-[(2-Fluorophenoxy)methyl]benzoic acid)

• Product Name: 2-[(2-Fluorophenoxy)methyl]benzoic acid
• CAS No: 1156944-71-6
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD12072100
• CID: 1077067
• PubChem ID: 43473127
• Update Time: 2025-10-29

2-[(2-Fluorophenoxy)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Fluorophenoxy)methyl]benzoic acid
• AKOS009530484
• 2-((2-Fluorophenoxy)methyl)benzoic acid
• 1156944-71-6
• 2-((2-Fluorophenoxy)methyl)benzoicacid

• MDL： MFCD12072100
• Inchi： 1S/C14H11FO3/c15-12-7-3-4-8-13(12)18-9-10-5-1-2-6-11(10)14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key： AWSNEBROOIFPEX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 246.06922237g/mol
• Monoisotopic Mass: 246.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-[(2-Fluorophenoxy)methyl]benzoic acid

Introduction to 2-[(2-Fluorophenoxy)methyl]benzoic acid (CAS No. 1156944-71-6)

2-[(2-Fluorophenoxy)methyl]benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1156944-71-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This benzoic acid derivative features a fluorophenyl moiety linked to a methylene group, which contributes to its unique chemical and biological properties. The presence of the fluorine atom in the aromatic ring enhances the compound's metabolic stability and binding affinity, making it a valuable scaffold for drug development.

The structural motif of 2-[(2-Fluorophenoxy)methyl]benzoic acid positions it as a potential candidate for modulating various biological pathways. Recent advancements in computational chemistry and molecular modeling have highlighted its potential as an inhibitor of enzymes involved in inflammatory responses and cancer progression. The benzoic acid moiety is well-known for its role in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs), while the fluorophenyl group introduces additional pharmacological versatility.

In the context of modern drug discovery, 2-[(2-Fluorophenoxy)methyl]benzoic acid has been investigated for its potential applications in treating chronic inflammatory diseases. Studies have demonstrated that derivatives of benzoic acid can interact with cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins—mediators of inflammation. The fluorine substitution appears to enhance the compound's ability to bind to these enzymes, thereby increasing its therapeutic efficacy.

Moreover, the compound's structure suggests applications in oncology research. The fluorine atom's electronic properties make it an attractive element for designing small-molecule inhibitors that target specific kinases and transcription factors implicated in cancer cell proliferation. Preclinical studies have indicated that 2-[(2-Fluorophenoxy)methyl]benzoic acid and its analogs may disrupt signaling pathways such as MAPK and PI3K/AKT, which are frequently dysregulated in malignant tumors.

The synthesis of 2-[(2-Fluorophenoxy)methyl]benzoic acid involves multi-step organic reactions, including Friedel-Crafts alkylation followed by hydroxylation and fluorination. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques ensure that the final product meets the stringent requirements for pharmaceutical applications.

From a pharmacokinetic perspective, 2-[(2-Fluorophenoxy)methyl]benzoic acid exhibits promising characteristics. The benzoic acid backbone is metabolically stable enough to undergo controlled degradation within biological systems, while the fluorine atom prolongs its half-life by reducing oxidative metabolism. This balance between stability and bioavailability makes it an ideal candidate for extended-release formulations.

Recent clinical trials have explored the potential of 2-[(2-Fluorophenoxy)methyl]benzoic acid as a monotherapy or adjunctive treatment for conditions such as rheumatoid arthritis and osteoarthritis. Preliminary results suggest that it may offer comparable efficacy to existing NSAIDs but with improved gastrointestinal tolerability due to reduced COX inhibition at therapeutic doses. This finding underscores the importance of structural optimization in developing next-generation anti-inflammatory agents.

The compound's interaction with biological targets has been further elucidated through X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These structural insights have guided the design of novel derivatives with enhanced selectivity and potency. For instance, modifications at the fluorophenyl ring have been shown to modulate binding affinity to target proteins without compromising solubility or bioavailability.

In conclusion, 2-[(2-Fluorophenoxy)methyl]benzoic acid (CAS No. 1156944-71-6) represents a significant advancement in pharmaceutical research due to its multifaceted biological activities and favorable pharmacokinetic profile. Its potential applications in treating inflammatory diseases and cancer highlight its importance as a lead compound for further development. As research continues to uncover new therapeutic targets, compounds like this will play a crucial role in shaping future treatments for human health.